Cas no 1173019-28-7 ([13C6]-4-Chlorobenzoic acid)

• Product Name: [13C6]-4-Chlorobenzoic acid
• CAS No: 1173019-28-7
• MF: C₇H₅ClO₂
• MW: 162.5223300457
• CID: 1069883
• PubChem ID: 49849347
• Update Time: 2025-04-20

[13C6]-4-Chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• [13C6]-4-Chlorobenzoic acid
• 4-Chlorobenzoic acid
• 1173019-28-7
• 4-Chloro(~13~C_6_)benzoic acid
• 4-Chlorobenzoic acid-(phenyl-13C6), 99 atom % 13C, 98% (CP)
• 4-chloro(1,2,3,4,5,6-13C6)cyclohexa-1,3,5-triene-1-carboxylic acid
• DTXSID30678655

• Inchi： 1S/C7H5ClO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,(H,9,10)/i1+1,2+1,3+1,4+1,5+1,6+1
• InChI Key： XRHGYUZYPHTUJZ-IDEBNGHGSA-N
• SMILES： Cl[13C]1[13CH]=[13CH][13C](C(=O)O)=[13CH][13CH]=1

Computed Properties

• Exact Mass: 162.0179361g/mol
• Monoisotopic Mass: 162.0179361g/mol
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives